Cas no 36991-40-9 (5-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid)

• Product Name: 5-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
• CAS No: 36991-40-9
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 3167245
• PubChem ID: 84819579
• Update Time: 2025-04-21

5-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• ICA95280
• 5-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
• 36991-40-9
• 5-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylicacid

• Inchi： 1S/C10H8N2O3/c1-5-3-2-4-6-7(5)9(13)8(10(14)15)12-11-6/h2-4H,1H3,(H,11,13)(H,14,15)
• InChI Key： ZTCFFNHWWQQUKB-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=NNC2C=CC=C(C)C=21

Computed Properties

• Exact Mass: 204.053
• Monoisotopic Mass: 204.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2
• XLogP3: 2.2